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Compound of Interest

Compound Name: ATP dipotassium
CAS No.: 29622-22-8
Cat. No.: B15571057
Get Quote
. J

Researchers and scientists working with Adenosine 5'-triphosphate (ATP) dipotassium salt
must adhere to stringent safety protocols to ensure personal and environmental safety. This
guide provides essential, immediate safety and logistical information, including detailed
operational and disposal plans, to foster a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

ATP dipotassium salt is classified with the following hazard statements:
o H315: Causes skin irritation.[1]

e H319: Causes serious eye irritation.[1]

o H335: May cause respiratory irritation.[1]

To mitigate these risks, the following personal protective equipment is mandatory when
handling ATP dipotassium salt in its powdered form.
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PPE Category Required Equipment Specifications
Respiratory Protection Dust mask Type N95 (US) or equivalent[1]
. ] Conforming to EN166 (EU) or
Eye Protection Safety glasses or eyeshields
NIOSH (US) standards[2]
Hand Protection Chemical-resistant gloves Inspected before use[2]
Laboratory coat or complete To protect against chemical

Body Protection ]
suit splashes[2?]

Operational Protocol: From Receipt to Application

A systematic approach to handling ATP dipotassium salt is crucial for safety and experimental

accuracy.
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Workflow for Safe Handling of ATP Dipotassium Salt

Preparation

Receiving and Storage
Store at -20°C in a dry, well-ventilated area.

%efcre Handling

&roceed to Weigh

Weighing
Handle in a well-ventilated area or chemical hood to avoid dust formation.
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Disposal
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Waste Collection
Collect unused solid and contaminated materials in a labeled, sealed container.

}ﬁer Collection

Decontamination
Clean work surfaces and equipment thoroughly.

&inal Step
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Workflow for Safe Handling of ATP Dipotassium Salt
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Step-by-Step Experimental Protocol:

e Receiving and Storage: Upon receipt, inspect the container for any damage. Store the
powdered ATP dipotassium salt at -20°C in a dry, well-ventilated place.[2]

o Personal Protective Equipment (PPE): Before handling the powder, put on all required PPE
as detailed in the table above.

e Weighing and Handling:

o Conduct all weighing and handling of the powdered form in a well-ventilated area or under
a chemical fume hood to minimize inhalation of dust.[2]

o Avoid the formation of dust and aerosols.[2]
e Solution Preparation:
o ATP dipotassium salt is soluble in water up to 50 mg/mL.[1]

o For maximum stability of the solution, the pH should be maintained between 3.5 and 6.8.

[1]
o Store prepared solutions frozen.[1]
o Post-Handling:
o Wash hands thoroughly after handling.[2]

o Clean all work surfaces and equipment to prevent cross-contamination.

First Aid Measures

In case of exposure, follow these immediate first aid procedures.
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Exposure Route First Aid Instructions

) Move the person to fresh air. If breathing is
Inhalation - . -
difficult, give oxygen. Consult a physician.

) Wash off with soap and plenty of water. Consult
Skin Contact o
a physician.[2]

Rinse thoroughly with plenty of water for at least
Eye Contact ] o
15 minutes and consult a physician.

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[2]

Disposal Plan

Proper disposal of ATP dipotassium salt and its containers is critical to prevent environmental
contamination.

Waste Handling and Disposal:
e Solid Waste:

o Collect surplus and non-recyclable solid ATP dipotassium salt in a suitable, closed
container labeled for chemical waste.[2]

o One disposal option is to dissolve or mix the material with a combustible solvent and burn
it in a chemical incinerator equipped with an afterburner and scrubber.[2]

o Alternatively, offer the waste to a licensed disposal company.[2]
» Contaminated Materials:

o Dispose of contaminated gloves and other disposable PPE as chemical waste in
accordance with applicable laboratory and institutional guidelines.[2]

o Contaminated packaging should be disposed of as unused product.[2]
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e Environmental Precautions:
o Prevent the product from entering drains.[2]

By adhering to these safety protocols and operational procedures, researchers can minimize
risks and ensure the safe and effective use of ATP dipotassium salt in their work. Always refer
to the specific Safety Data Sheet (SDS) for the most detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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